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Compound of Interest

Compound Name: 3,4-Dichloro-6-ethoxyquinoline

CAS No.: 1204811-86-8

Cat. No.: B598986 Get Quote

The structure of 3,4-dichloro-6-ethoxyquinoline features a bicyclic aromatic system with

distinct electronic environments created by its substituents. The two chlorine atoms at positions

3 and 4 are strongly electron-withdrawing, while the ethoxy group at position 6 is electron-

donating. These substituents, along with the inherent aromaticity and the nitrogen heteroatom,

dictate the chemical shifts and coupling patterns of the molecule's protons.
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Environments]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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